![molecular formula C13H23NO B6215038 {5-cyclohexyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol CAS No. 2731010-81-2](/img/no-structure.png)
{5-cyclohexyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
Overview
Description
{5-cyclohexyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol, commonly known as CAM, is a bicyclic compound that has shown potential in scientific research. This compound is a derivative of the natural product cocaine and has been found to have similar effects on the central nervous system. The purpose of
Mechanism of Action
The mechanism of action of CAM is similar to that of cocaine. CAM works by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This inhibition leads to an increase in the levels of these neurotransmitters, which results in the feelings of euphoria and increased energy commonly associated with cocaine use.
Biochemical and Physiological Effects:
CAM has been found to have a number of biochemical and physiological effects. In addition to its effects on neurotransmitter levels, CAM has also been found to increase heart rate and blood pressure. It has also been found to have an anesthetic effect, making it useful in pain management.
Advantages and Limitations for Lab Experiments
One advantage of using CAM in lab experiments is its similarity to cocaine. This similarity allows for a better understanding of the mechanisms of addiction and other central nervous system disorders. However, the low yield of CAM makes it a challenging compound to synthesize, which can limit its use in lab experiments.
Future Directions
There are several future directions for CAM research. One potential area of research is the development of CAM analogs with improved yield and potency. Another area of research is the use of CAM in the treatment of other central nervous system disorders, such as ADHD and schizophrenia. Additionally, further research is needed to fully understand the long-term effects of CAM use on the brain and body.
Conclusion:
In conclusion, {5-cyclohexyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol, or CAM, is a bicyclic compound that has shown potential in scientific research. Its similarity to cocaine makes it a useful tool in understanding the mechanisms of addiction and other central nervous system disorders. However, its low yield and potential for abuse make it a challenging compound to work with. Further research is needed to fully understand the potential of CAM and its analogs in the treatment of various central nervous system disorders.
Synthesis Methods
The synthesis of CAM involves the reduction of the natural product cocaine. This reduction process involves the use of sodium borohydride as a reducing agent. The final product is obtained by purification through column chromatography. The yield of CAM is typically low, making it a challenging compound to synthesize.
Scientific Research Applications
CAM has been used in various scientific research applications, including studies on addiction, pain management, and depression. In addiction research, CAM has been shown to have similar effects to cocaine on the central nervous system, making it a useful tool in understanding the mechanisms of addiction. In pain management, CAM has been found to have analgesic properties, making it a potential alternative to traditional pain medications. In depression research, CAM has shown promise as a potential treatment for depression, with studies demonstrating its ability to increase levels of dopamine and serotonin in the brain.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{5-cyclohexyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol' involves the reduction of the ketone group in the precursor compound, followed by the addition of a hydroxyl group to the resulting alcohol.", "Starting Materials": [ "Cyclohexanone", "Piperidine", "Benzyltriethylammonium chloride", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with piperidine and benzyltriethylammonium chloride to form the corresponding enamine.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the ketone group in the enamine to the corresponding alcohol.", "Step 3: The resulting alcohol is then reacted with methanol and hydrochloric acid to form the corresponding methyl ether.", "Step 4: Finally, the methyl ether is treated with sodium hydroxide to form the desired product, '{5-cyclohexyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol'." ] } | |
CAS RN |
2731010-81-2 |
Molecular Formula |
C13H23NO |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
